Cas no 424834-59-3 (7-fluoro-1H-indole-5-carbaldehyde)
7-Fluoro-1H-indole-5-carbaldehyde is a fluorinated indole derivative characterized by a formyl group at the 5-position and a fluorine substituent at the 7-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and bioactive molecules. The presence of both the aldehyde and fluorine functional groups enhances its reactivity, enabling selective modifications for constructing complex heterocyclic frameworks. Its high purity and stability make it suitable for precision applications in medicinal chemistry and material science. The compound’s well-defined structure ensures consistent performance in cross-coupling, condensation, and other key synthetic transformations.
424834-59-3 structure
Product Name:7-fluoro-1H-indole-5-carbaldehyde
CAS No:424834-59-3
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD12828589
CID:326762
PubChem ID:45090799
Update Time:2025-10-18
7-fluoro-1H-indole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 7-fluoro-1H-Indole-5-carboxaldehyde
- 1H-Indole-5-carboxaldehyde,7-fluoro-
- 1H-Indole-5-carboxaldehyde,7-fluoro-(9CI)
- 7-fluoro-1H-indole-5-carbaldehyde
- 5-formyl-7-fluoroindole
- 7-Fluoro-5-formyl-1H-indole
- PC6203
- 424834-59-3
- D77012
- CS-0111674
- Z1255493772
- DTXSID60666707
- EN300-218543
-
- MDL： MFCD12828589
- Inchi： 1S/C9H6FNO/c10-8-4-6(5-12)3-7-1-2-11-9(7)8/h1-5,11H
- InChI Key： ZOFORZIQIUMVKE-UHFFFAOYSA-N
- SMILES： FC1=CC(C=O)=CC2C=CNC=21
Computed Properties
- Exact Mass: 163.04300
- Monoisotopic Mass: 163.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.386
- Boiling Point: 337.987°C at 760 mmHg
- Flash Point: 158.209°C
- Refractive Index: 1.695
- PSA: 32.86000
- LogP: 2.11950
7-fluoro-1H-indole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334006-1g |
7-Fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 95%+ | 1g |
$1339 | 2023-02-02 | |
| Chemenu | CM334006-1g |
7-Fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 95%+ | 1g |
$1353 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1182314-100mg |
7-Fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 97% | 100mg |
￥6175.00 | 2024-05-14 | |
| Enamine | EN300-218543-0.05g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 0.05g |
$477.0 | 2023-08-31 | |
| Enamine | EN300-218543-0.1g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 0.1g |
$624.0 | 2023-08-31 | |
| Enamine | EN300-218543-0.25g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 0.25g |
$891.0 | 2023-08-31 | |
| Enamine | EN300-218543-0.5g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 0.5g |
$1405.0 | 2023-08-31 | |
| Enamine | EN300-218543-1.0g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 1g |
$1801.0 | 2023-05-31 | |
| Enamine | EN300-218543-2.5g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 2.5g |
$3530.0 | 2023-08-31 | |
| Enamine | EN300-218543-5.0g |
7-fluoro-1H-indole-5-carbaldehyde |
424834-59-3 | 93% | 5g |
$5221.0 | 2023-05-31 |
7-fluoro-1H-indole-5-carbaldehyde Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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